Cas no 866683-58-1 (trimethyl-(3-trifluoromethoxyphenylethynyl)-silane)
866683-58-1 structure
Product Name:trimethyl-(3-trifluoromethoxyphenylethynyl)-silane
CAS No:866683-58-1
MF:C12H13F3OSi
MW:258.31173491478
CID:3037065
PubChem ID:67047416
Update Time:2025-04-21
trimethyl-(3-trifluoromethoxyphenylethynyl)-silane Chemical and Physical Properties
Names and Identifiers
-
- trimethyl-(3-trifluoromethoxyphenylethynyl)-silane
- 1-(Trifluoromethoxy)-3-[2-(trimethylsilyl)ethynyl]benzene
- DTXSID201198824
- 866683-58-1
- SCHEMBL1476032
- Trimethyl((3-(trifluoromethoxy)phenyl)ethynyl)silane
- Benzene, 1-(trifluoromethoxy)-3-[2-(trimethylsilyl)ethynyl]-
-
- Inchi: 1S/C12H13F3OSi/c1-17(2,3)8-7-10-5-4-6-11(9-10)16-12(13,14)15/h4-6,9H,1-3H3
- InChI Key: PSEDUYGGVFKWJX-UHFFFAOYSA-N
- SMILES: [Si](C#CC1C=CC=C(C=1)OC(F)(F)F)(C)(C)C
Computed Properties
- Exact Mass: 258.06900
- Monoisotopic Mass: 258.06877605Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 3.81410
trimethyl-(3-trifluoromethoxyphenylethynyl)-silane Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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